Cas no 62527-71-3 (2(3H)-Benzofuranone, hexahydro-3-pentylidene-, trans-)

• Product Name: 2(3H)-Benzofuranone, hexahydro-3-pentylidene-, trans-
• CAS No: 62527-71-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 441535
• PubChem ID: 71385511
• Update Time: 2025-04-19

2(3H)-Benzofuranone, hexahydro-3-pentylidene-, trans- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone, hexahydro-3-pentylidene-, trans-
• (3aS,7aR)-3-pentylidene-3a,4,5,6,7,7a-hexahydro-1-benzofuran-2-one
• (3aS,7aR)-3-Pentylidenehexahydro-1-benzofuran-2(3H)-one
• 62527-71-3
• DTXSID60807739

• Inchi： 1S/C13H20O2/c1-2-3-4-8-11-10-7-5-6-9-12(10)15-13(11)14/h8,10,12H,2-7,9H2,1H3/t10-,12+/m0/s1
• InChI Key： LJPZAIPDVIEDGJ-CMPLNLGQSA-N
• SMILES： O1C(C(=CCCCC)[C@@H]2CCCC[C@@H]12)=O

Computed Properties

• Exact Mass: 208.1464
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3